Cas no 62507-96-4 (Butanoic acid, 4-amino-, dodecyl ester)

Butanoic acid, 4-amino-, dodecyl ester structure
62507-96-4 structure
Product Name:Butanoic acid, 4-amino-, dodecyl ester
CAS No:62507-96-4
MF:C16H33NO2
MW:271.438725233078
CID:442290
PubChem ID:71385737
Update Time:2025-04-19

Butanoic acid, 4-amino-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-amino-, dodecyl ester
    • dodecyl 4-aminobutanoate
    • 62507-96-4
    • DTXSID40807954
    • Inchi: 1S/C16H33NO2/c1-2-3-4-5-6-7-8-9-10-11-15-19-16(18)13-12-14-17/h2-15,17H2,1H3
    • InChI Key: PBXGSZBSPPAMEL-UHFFFAOYSA-N
    • SMILES: O(C(CCCN)=O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 271.25129
  • Monoisotopic Mass: 271.251129295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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